Cas no 147058-39-7 (2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• CAS No: 147058-39-7
• MF: C₉H₁₂FN₃O₃
• MW: 229.208285331726
• CID: 144959
• PubChem ID: 72413
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• 4-amino-5-fluoro-1-[(2S,5R)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• (2S-cis)-4-Amino-5-fluoro-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-2(1H)-pyrimidinone
• 1-[(2S,5R)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dion
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-, (2S-cis)-
• 2',3'-Dideoxy-beta-5-fluorocytidine
• 2',3'-Dideoxy-beta-L-5-fluorocytidine
• 4-amino-5-fluoro-1-[(2S,5R)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one
• beta-Fddc
• CHEMBL40724
• .beta.-L-5-FddC
• L-FddC
• SCHEMBL913431
• DTXSID80163586
• 4-amino-5-fluoro-1-[(2S,5R)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• 147058-39-7
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• .beta.-L-2',3'-Dideoxy-5-fluorocytidine
• 5-F-b.-L-ddC
• .beta.-L-FddC

• Inchi： 1S/C9H12FN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h3,5,7,14H,1-2,4H2,(H2,11,12,15)/t5-,7+/m1/s1
• InChI Key： QBEIABZPRBJOFU-VDTYLAMSSA-N
• SMILES： FC1C(N)=NC(N(C=1)[C@@H]1CC[C@H](CO)O1)=O

Computed Properties

• Exact Mass: 229.08636
• Monoisotopic Mass: 229.08626942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides